Cas no 61226-12-8 (1H-Pyrazole-4-carboxamide,3,5-dimethyl-N-[4-[[[4-(1-methylethoxy)benzoyl]amino]sulfonyl]phenyl]-1-phenyl-)
61226-12-8 structure
Product Name:1H-Pyrazole-4-carboxamide,3,5-dimethyl-N-[4-[[[4-(1-methylethoxy)benzoyl]amino]sulfonyl]phenyl]-1-phenyl-
CAS No:61226-12-8
MF:C28H28N4O5S
MW:532.610725402832
CID:487650
Update Time:2024-01-30
1H-Pyrazole-4-carboxamide,3,5-dimethyl-N-[4-[[[4-(1-methylethoxy)benzoyl]amino]sulfonyl]phenyl]-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxamide,3,5-dimethyl-N-[4-[[[4-(1-methylethoxy)benzoyl]amino]sulfonyl]phenyl]-1-phenyl-
- 1H-Pyrazole-4-carboxamide, 3,5-dimethyl-N-[4-[[[4-(1-methylethoxy)benzoyl]amino]sulfonyl]phenyl]-1-phenyl-
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- Inchi: 1S/C28H28N4O5S/c1-18(2)37-24-14-10-21(11-15-24)27(33)31-38(35,36)25-16-12-22(13-17-25)29-28(34)26-19(3)30-32(20(26)4)23-8-6-5-7-9-23/h5-18H,1-4H3,(H,29,34)(H,31,33)
- InChI Key: XSRSEYXUDODCLY-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(C)=C(C(NC2=CC=C(S(NC(=O)C3=CC=C(OC(C)C)C=C3)(=O)=O)C=C2)=O)C(C)=N1
Computed Properties
- Exact Mass: 532.17824
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Melting Point: 260-261 °C (decomp)
- PSA: 119.39
- pka: 4.78±0.10(Predicted)
1H-Pyrazole-4-carboxamide,3,5-dimethyl-N-[4-[[[4-(1-methylethoxy)benzoyl]amino]sulfonyl]phenyl]-1-phenyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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